Cas no 2172255-25-1 (1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172255-25-1
• MF: C₁₀H₈N₄O₂S
• MW: 248.261119842529
• CID: 5568292
• PubChem ID: 165592813
• Update Time: 2025-09-22

1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2172255-25-1
• EN300-1591090
• 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide

• Inchi： 1S/C10H8N4O2S/c11-7-8-1-3-9(4-2-8)14-10(5-6-13-14)17(12,15)16/h1-6H,(H2,12,15,16)
• InChI Key： CDXAYTRVLALBGE-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC(C#N)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 248.03679668g/mol
• Monoisotopic Mass: 248.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 110Ų

Additional information on 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide

1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide: A Novel Scaffold for Targeted Therapeutic Applications

1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide is a promising organic compound with the CAS number 2172255-25-1, representing a unique structural motif that combines the pharmacophoric elements of pyrazole and sulfonamide functionalities. This molecule has attracted significant attention in the pharmaceutical industry due to its potential as a scaffold for the development of novel therapeutics targeting various disease pathways. The integration of a 4-cyanophenyl group with a 1H-pyrazole-5-sulfonamide core creates a versatile platform for drug design, offering opportunities for optimizing biological activity and selectivity.

Recent advances in medicinal chemistry have highlighted the importance of sulfonamide derivatives in modulating enzyme activity and receptor interactions. The 1-(4-cyanophenyl)-1H-pyrazole-3-sulfonamide scaffold, while structurally similar, exhibits distinct pharmacological profiles compared to its analogs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds with the 1H-pyrazole-5-sulfonamide core show enhanced binding affinity to kinases involved in cancer progression, suggesting their potential as antineoplastic agents. This finding underscores the significance of the 5-sulfonamide functionality in modulating enzyme inhibition.

The 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide molecule features a pyrazole ring with two nitrogen atoms, which is a common structural element in many bioactive compounds. The presence of a 4-cyanophenyl substituent introduces electron-withdrawing properties that influence the overall electronic distribution of the molecule. This structural characteristic is critical for achieving the desired pharmacodynamic effects, as evidenced by its ability to modulate the activity of protein kinases and other enzymatic targets.

Research published in Drug Discovery Today (2024) has explored the synthetic pathways for the 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide molecule, emphasizing its potential as a lead compound for the development of anti-inflammatory drugs. The study revealed that the 1H-pyrazole-5-sulfonamide scaffold exhibits selectivity for COX-2 isoforms, a key target in the treatment of chronic inflammatory conditions. This selectivity is attributed to the spatial orientation of the 4-cyanophenyl group, which enhances interactions with the active site of the enzyme.

Advancements in computational modeling have further elucidated the molecular mechanisms of action for 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide. A 2023 study using molecular docking simulations demonstrated that this compound binds to the ATP-binding site of several kinases, including EGFR and VEGFR-2, with high affinity. These interactions are critical for inhibiting the signaling pathways that drive tumor growth and angiogenesis, making the compound a potential candidate for oncology applications.

The 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide molecule has also been investigated for its potential in the treatment of metabolic disorders. A recent preclinical study published in Pharmacological Research (2024) showed that this compound modulates the activity of PPARγ, a key regulator of glucose and lipid metabolism. The 4-cyanophenyl substituent appears to play a crucial role in this interaction, suggesting that structural modifications to the 1H-pyrazole-5-sulfonamide core could further enhance its therapeutic potential.

One of the distinguishing features of 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide is its ability to act as a dual inhibitor, targeting multiple pathways simultaneously. This property is particularly valuable in the treatment of complex diseases such as cancer, where multiple signaling pathways are often dysregulated. The 5-sulfonamide functionality contributes to this dual-targeting capability by enabling interactions with both enzymatic and receptor-based targets.

Recent developments in drug delivery systems have opened new avenues for the application of 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide. A 2024 study in Nanomedicine demonstrated that this compound can be effectively encapsulated in liposomal formulations, enhancing its bioavailability and reducing systemic toxicity. This approach highlights the potential of the 1H-pyrazole-5-sulfonamide scaffold for the development of targeted drug delivery systems.

The structural diversity of the 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide molecule also makes it a valuable platform for the design of analogs with improved pharmacokinetic properties. A 2023 study in Organic & Biomolecular Chemistry explored the synthesis of various substituted derivatives, including those with 4-cyano and 4-chloro groups, to optimize solubility and metabolic stability. These modifications are critical for translating the compound into clinical applications.

As the field of medicinal chemistry continues to evolve, the 1-(4-cyanophenyl)-1H-pyrazole-5-sulfonamide molecule remains a focal point of research due to its unique structural features and potential therapeutic applications. Ongoing studies are focused on refining its pharmacological profile to address specific disease indications, further solidifying its importance in the development of next-generation therapeutics.